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Compound of Interest

Compound Name: 3-Methyl-1-pentyn-3-ol

Cat. No.: B165628 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Methyl-1-pentyn-3-ol

This guide provides comprehensive safety and handling information for 3-Methyl-1-pentyn-3-
ol (CAS No. 77-75-8), intended for researchers, scientists, and professionals in drug

development. Adherence to these guidelines is crucial for ensuring laboratory safety and

minimizing potential hazards.

Chemical and Physical Properties
3-Methyl-1-pentyn-3-ol is a flammable liquid and vapor. It is a colorless to slightly yellow liquid

with a characteristic acrid odor[1][2].
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Property Value

Molecular Formula C₆H₁₀O[1][3][4][5][6]

Molecular Weight 98.14 g/mol [1]

Boiling Point 121-122 °C[2]

Flash Point 28 °C (82.4 °F) - closed cup[7]

Density 0.866 g/mL at 25 °C[2]

Vapor Pressure 5.25 mmHg[1]

Vapor Density 3 (vs air)

Autoignition Temperature 350 °C (662 °F)[8]

Solubility
Miscible with acetone, alcohol, chloroform, ethyl

acetate, and water.

Toxicological Data
3-Methyl-1-pentyn-3-ol is harmful if swallowed and can cause central nervous system

depression[3][8]. Overdoses may lead to coma and death[3].

Route of Exposure Species LD50 Value

Oral Mouse 525 mg/kg[8]

Oral Rat 700 mg/kg[9]

Subcutaneous Mouse 1160 mg/kg[9]

Hazard Identification and GHS Classification
This substance is classified as a flammable liquid and is harmful if swallowed. It can also cause

serious eye damage and is harmful to aquatic life with long-lasting effects[1][10].
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Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor[1][10]

Acute toxicity, oral 4
H302: Harmful if swallowed[1]

[10]

Serious eye damage/eye

irritation
1

H318: Causes serious eye

damage[1][10]

Hazardous to the aquatic

environment, long-term hazard
3

H412: Harmful to aquatic life

with long lasting effects[1]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn when handling 3-Methyl-1-pentyn-3-ol to prevent exposure.

Personal Protective Equipment (PPE) for 3-Methyl-1-pentyn-3-ol

Eye Protection

Chemical safety goggles
(OSHA 29 CFR 1910.133 or EN166)

Skin Protection

Appropriate protective gloves Protective clothing

Respiratory Protection

NIOSH/MSHA or EN 149 approved respirator
(if exposure limits are exceeded)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment.

Handling and Storage
Proper handling and storage procedures are essential to maintain the stability of the chemical

and prevent accidents.

Handling:
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Wash hands thoroughly after handling[8].

Use only in a well-ventilated area[8].

Ground and bond containers when transferring material[8].

Use spark-proof tools and explosion-proof equipment[8].

Avoid contact with eyes, skin, and clothing[8].

Keep away from heat, sparks, and flame[8].

Storage:

Store in a tightly closed container[8].

Store in a cool, dry, well-ventilated area away from incompatible substances[8].

Keep away from sources of ignition[3].

Store in a flammables-area[8].

First Aid Measures
Immediate first aid is critical in the event of exposure.
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Exposure Type Immediate Action

Medical Attention

Eye Contact Immediately flush eyes with plenty of water
 for at least 15 minutes.

Skin Contact Flush skin with plenty of water
 for at least 15 minutes.

Inhalation Move to fresh air immediately.

Ingestion Rinse mouth with water.

Get Medical Aid
Immediately

Remove contaminated clothing and shoes.

If not breathing, give artificial respiration. If breathing is difficult, give oxygen.

Do NOT induce vomiting.

Click to download full resolution via product page

Caption: First Aid Procedures for Exposure.

Fire Fighting Measures
3-Methyl-1-pentyn-3-ol is a flammable liquid with a flash point of 28 °C[7].

Fire Safety Parameter Value

Flash Point 28 °C (82.4 °F) - closed cup[7]

Autoignition Temperature 350 °C (662 °F)[8]

Lower Explosion Limit 1.80 vol %[8]

Upper Explosion Limit 16.00 vol %[8]

NFPA Rating (estimated) Health: 1, Flammability: 2, Instability: 0[8]
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Extinguishing Media:

Use water spray, dry chemical, chemical foam, or alcohol-resistant foam[8].

Water may be ineffective; do not use straight streams of water[8].

Fire Fighting Instructions:

Wear a self-contained breathing apparatus (SCBA) in pressure-demand, MSHA/NIOSH

approved or equivalent, and full protective gear[8].

Vapors can travel to a source of ignition and flash back[8].

Use water spray to keep fire-exposed containers cool[8].

Accidental Release Measures
In case of a spill, immediate and appropriate action is necessary to prevent the spread of

contamination and ensure safety.
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Spill Occurs

Remove all sources of ignition

Provide ventilation

Use spark-proof tools

Absorb spill with inert material
(e.g., vermiculite, sand, or earth)

Place in a suitable, closed container for disposal

Prevent runoff into storm sewers and ditches

Dispose of waste according to regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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